Cas no 1038922-95-0 (b-D-Glucopyranoside, (3b,25R)-17-hydroxyspirost-5-en-3-yl3-O-(6-deoxy-a-L-mannopyranosyl)-)

• Product Name: b-D-Glucopyranoside, (3b,25R)-17-hydroxyspirost-5-en-3-yl3-O-(6-deoxy-a-L-mannopyranosyl)-
• CAS No: 1038922-95-0
• Molecular Formula: C₃₉H₆₂O₁₃
• Molecular Weight: 738.901793956757
• CID: 97895
• PubChem ID: 49799046

b-D-Glucopyranoside, (3b,25R)-17-hydroxyspirost-5-en-3-yl3-O-(6-deoxy-a-L-mannopyranosyl)- Properties

Names and Identifiers

• b-D-Glucopyranoside, (3b,25R)-17-hydroxyspirost-5-en-3-yl3-O-(6-deoxy-a-L-mannopyranosyl)-
• Mannioside A
• 17ALPHA-METHYL-4-ANDROSTEN-17BETA-OL-3-ONE
• 17ALPHA-METHYLTESTOSTERONE
• 4-ANDROSTEN-17ALPHA-METHYL-17BETA-OL-3-ONE
• manioside A
• MESTERONE
• METANDREN
• penmesterol
• Penmestrol
• (3beta,25R)-17-Hydroxyspirost-5-en-3-yl 3-O-(6-deoxy-alpha-L-mannopyranosyl)-beta-D-glucopyranoside
• Pennogenin 3-O-α-L-rhamnopyranosyl-(1→3)-β-D-glucopyranoside
• [ "Pennogenin 3-O-α-L-rhamnopyranosyl-(1→3)-β-D-glucopyranoside" ]
• (2S,3R,4R,5R,6S)-2-[(2R,3R,4S,5R,6R)-3,5-dihydroxy-2-(hydroxymethyl)-6-[(1R,2S,4S,5'R,6R,7S,8S,9S,12S,13R,16S)-8-hydroxy-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-oxane]-16-yl]oxyoxan-4-yl]oxy-6-methyloxane-3,4,5-triol
• 3beta,17alpha-dihydroxyspirost-5-ene-3-O-alpha-L-rhamnopyranosyl-(1->3)-beta-D-glucopyranoside
• CHEMBL1169844
• FS-10092
• CS-0023895
• (3,25R)-17-Hydroxyspirost-5-en-3-yl 3-O-(6-deoxy--L-mannopyranosyl)--D-glucopyranoside
• AKOS032961689
• Pennogenin-3-O-alpha-L-rhamnopyranosyl-(1->3)-beta-D-glucopyranoside
• Q27135284
• W-200710
• CHEBI:66665
• 1038922-95-0
• HY-N3323

• InChIKey： PESPHCXEIPYBIA-ROYLHSTISA-N
• Inchi： 1S/C39H62O13/c1-18-8-13-38(47-17-18)20(3)39(46)27(52-38)15-25-23-7-6-21-14-22(9-11-36(21,4)24(23)10-12-37(25,39)5)49-35-32(45)33(29(42)26(16-40)50-35)51-34-31(44)30(43)28(41)19(2)48-34/h6,18-20,22-35,40-46H,7-17H2,1-5H3/t18-,19+,20-,22+,23-,24+,25+,26-,27+,28+,29-,30-,31-,32-,33+,34+,35-,36+,37+,38-,39-/m1/s1
• SMILES： O1[C@]2(CC[C@@H](C)CO2)[C@@H](C)[C@]2([C@@H]1C[C@H]1[C@@H]3CC=C4C[C@H](CC[C@]4(C)[C@H]3CC[C@@]12C)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O)O)O

Computed Properties

• Exact Mass: 738.41900
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 13
• Rotatable Bond Count: 5
• Monoisotopic Mass: 738.419
• Heavy Atom Count: 52
• Complexity: 1370
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 21
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 197A^2

Experimental Properties

• LogP: 1.50480
• PSA: 196.99000
• Boiling Point: 881.7±65.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 487.0±34.3 °C
• Color/Form: Powder
• Density: 1.4±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal saponins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides Steroidal saponins